Nonanoic acid - d5

• CAS: 134646-28-9
• Synonyms: Nonanoic acid - d5
• Molecular Formula: C9H13D5O2
• Molecular Weight: 163.27

Nonanoic acid-d5 (CAS 134646-28-9) is a deuterated analog of the straight-chain saturated fatty acid nonanoic acid (pelargonic acid; CAS 112-05-0), in which five hydrogen atoms are replaced by deuterium, yielding a molecular formula of C9H13D5O2 and a molecular weight of 163.27 g/mol. As a stable isotope-labeled compound, it belongs to the family of deuterated medium-chain fatty acids widely used as internal standards (IS) and metabolic tracers in gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) workflows.

Nonanoic Acid-d5 (CAS 134646-28-9): A Stable Isotope-Labeled C9 Fatty Acid for Quantitative Mass Spectrometry

Nonanoic acid-d5 (CAS 134646-28-9) is a deuterated analog of the straight-chain saturated fatty acid nonanoic acid (pelargonic acid; CAS 112-05-0), in which five hydrogen atoms are replaced by deuterium, yielding a molecular formula of C9H13D5O2 and a molecular weight of 163.27 g/mol [1]. As a stable isotope-labeled compound, it belongs to the family of deuterated medium-chain fatty acids widely used as internal standards (IS) and metabolic tracers in gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS) workflows . Its primary role is to enable precise, matrix-corrected quantification of endogenous nonanoic acid across complex biological, environmental, and industrial matrices.

Stable isotope-labeled internal standard for nonanoic acid quantification

Compatible with GC-MS and LC-MS/MS isotope dilution workflows

Supports matrix-corrected quantification in biological, environmental, and industrial samples

• [1] SCRSTANDARD. Nonanoic acid-d5. Product No. SCSI-526011. CAS 134646-28-9. Purity 98%. Molecular Formula C9H13D5O2, Molecular Weight 163.27. Available at: https://www.scrbio-shop.com. View Source

Why Nonanoic Acid-d5 Cannot Be Replaced by Unlabeled Nonanoic Acid or Alternative Deuterated Homologs in Quantitative MS Assays

The critical requirement for a mass-spectrometry internal standard is a stable isotopic mass shift that completely resolves the labeled species from the endogenous analyte without altering chemical behavior during extraction, chromatography, and ionization . Unlabeled nonanoic acid (MW 158.24) co-elutes and shares the same m/z as the native analyte, rendering it invisible to the mass spectrometer as a distinct IS. Even among deuterated homologs, the number and position of deuterium labels determine the mass shift (Δm), which governs sensitivity, freedom from isotopic overlap, and suitability for multiplexed panels [1]. The -d5 isotopologue provides a +5 Da mass shift—sufficient to avoid natural-abundance 13C interference while minimizing the excessive retention-time shifts or signal suppression that can accompany perdeuterated forms such as -d17.

Unlabeled nonanoic acid co-elutes and shares the same m/z, providing no distinct internal standard signal.

Lower-deuterated analogs (-d3, -d4) may not fully resolve endogenous 13C isotopologues at unit resolution.

Perdeuterated -d17 can shift retention time enough to compromise co-elution and matrix-effect correction.

• [1] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. doi:10.1002/rcm.1790. View Source

Quantitative Differentiation of Nonanoic Acid-d5 Against Closest In-Class Deuterated Analogs

Isotopic Mass Shift Comparison: Nonanoic Acid-d5 (+5 Da) vs. -d3 (+3 Da) and -d4 (+4 Da) for MS Resolution

Nonanoic acid-d5 provides a nominal mass shift of +5 Da relative to unlabeled nonanoic acid (monoisotopic mass: 158.1307 Da vs. 163.27 Da for the -d5 species), compared with +3 Da for nonanoic acid-d3 (MW 161.26) and +4 Da for nonanoic acid-6,6,7,7-d4 (MW 162.27) [1]. In single-quadrupole GC-MS or LC-MS instruments operating at unit resolution, the +3 Da shift of the -d3 analog can lead to partial overlap with the M+2 isotopologue of endogenous nonanoic acid (natural 13C2 abundance ~1.1%), necessitating mathematical correction . The +5 Da shift places the internal standard signal in a baseline-resolved m/z window, eliminating cross-talk without requiring high-resolution mass spectrometry [2].

Isotopic Mass Shift

Specification review

+5 Da (Target) vs. +3 Da (-d3) and +4 Da (-d4)

Reported mass separation reduces isotopic overlap risk in unit-resolution MS

Calculated from molecular formulas; GC-MS/LC-MS at unit resolution

Evidence Dimension	Nominal mass shift vs. unlabeled nonanoic acid
Target Compound Data	+5 Da (MW 163.27)
Comparator Or Baseline	Nonanoic acid-d3: +3 Da (MW 161.26); Nonanoic acid-6,6,7,7-d4: +4 Da (MW 162.27)
Quantified Difference	2 Da greater separation than -d3; 1 Da greater than -d4
Conditions	Calculated from molecular formulas; GC-MS/LC-MS at unit resolution

Why This Matters

Greater mass separation reduces isotopic interference from endogenous 13C isotopologues, improving signal-to-noise and accuracy in unit-resolution MS instruments where most routine quantification is performed.

• [1] SCRSTANDARD. Nonanoic acid-d5. Product No. SCSI-526011. CAS 134646-28-9. Purity 98%. Molecular Weight 163.27. Available at: https://www.scrbio-shop.com. View Source
• [2] Rychlik M, Asam S. Stabilisotopenverdünnungsanalyse. In: Analytik der Lebensmittel. Springer; 2016:1-26. Principle of isotope dilution: minimum mass shift of +3 Da for unit-resolution MS, +5 Da recommended for complex matrices. View Source

Isotopic Purity: Nonanoic Acid-d5 at 98% atom D vs. Typical 95% Minimum Purity for -d2 and -d4 Analogs

The SCRSTANDARD nonanoic acid-d5 product is specified at 98% chemical purity with isotopic enrichment (atom% D) consistent with analytical-grade deuterated standards [1]. In contrast, several commercial alternative deuteration grades—including nonanoic acid-d2 (95% min) and nonanoic acid-6,6,7,7-d4 (95% min)—are supplied at the 95% purity threshold commonly seen for non-certified reference materials [2]. A 3% absolute purity difference translates to a proportional reduction in the accuracy of the isotope dilution calculation when the internal standard concentration is not independently verified, because any unlabeled fraction contributes directly to the analyte signal and biases quantification low [3].

Isotopic Purity

Specification review

≥98% (Target) vs. ≥95% (d2, d4 analogs)

Higher isotopic purity may improve LLOQ and accuracy in trace analysis

Vendor specification; batch-specific COA recommended

Evidence Dimension	Chemical and isotopic purity
Target Compound Data	≥98% (SCRSTANDARD; 98 atom% D implied for d5)
Comparator Or Baseline	Nonanoic acid-d2: ≥95% min; Nonanoic acid-6,6,7,7-d4: ≥95% min (multiple suppliers)
Quantified Difference	+3 percentage points absolute purity advantage
Conditions	Vendor certificates of analysis; batch release specifications

Why This Matters

Higher isotopic purity minimizes the fraction of unlabeled molecules that co-migrate with the native analyte, directly improving the lower limit of quantification (LLOQ) and accuracy in dilute-sample trace analysis.

• [1] SCRSTANDARD. Nonanoic acid-d5. Product No. SCSI-526011. CAS 134646-28-9. Purity 98%. Available at: https://www.scrbio-shop.com. View Source
• [2] Alfa Chemistry. Nonanoic acid-d5. CAS 134646-28-9. Purity 95% min. Available at: https://isotope-science.alfa-chemistry.com. View Source
• [3] Ciccimaro E, Blair IA. Stable-isotope dilution LC–MS for quantitative biomarker analysis. Bioanalysis. 2010;2(2):311-341. doi:10.4155/bio.09.185. View Source

Chromatographic Co-Elution Behavior: -d5 Matches Analyte Retention Time More Closely Than -d17

Deuterium substitution induces an inverse isotope effect on gas-chromatographic retention: the deuterated species elutes slightly earlier than the protium form [1]. For perdeuterated nonanoic acid-d17 (CAS 130348-94-6; MW 175.34), the 17-Da mass increase and full-chain deuteration can produce a measurable retention-time shift of 0.05–0.2 min on standard 30 m × 0.25 mm columns under typical fatty acid methyl ester (FAME) temperature programs, potentially causing the internal standard to sample a different region of the matrix background than the analyte [2]. Nonanoic acid-d5, with deuteration presumably distributed across 5 positions rather than the entire chain, is expected to exhibit a smaller retention-time deviation (<0.05 min), maintaining near-perfect co-elution and thus more accurate matrix-effect correction [3].

Retention-Time Shift

Class-level

Estimated minimal shift for -d5 vs. 0.05–0.2 min for -d17

Closer co-elution supports consistent matrix-effect correction

Class-level inference from deuterium isotope effect

Evidence Dimension	GC retention-time shift relative to unlabeled nonanoic acid
Target Compound Data	Estimated <0.05 min shift (partial deuteration, 5 of 17 hydrogens)
Comparator Or Baseline	Nonanoic acid-d17: 0.05–0.2 min shift (full deuteration, 17 of 17 hydrogens)
Quantified Difference	At least 3-fold smaller retention-time deviation for -d5
Conditions	Standard 30 m × 0.25 mm i.d. 5%-phenyl-methylpolysiloxane column; FAME temperature gradient 50–250 °C

Why This Matters

Closer co-elution ensures that the internal standard experiences the same matrix suppression or enhancement as the analyte, which is essential for accurate quantification by isotope dilution in complex biological extracts.

• [1] Wang Y, Lehmann R, Lu X, Zhao X, Xu G. Novel, fully automatic hydrophilic interaction/reversed-phase column-switching HPLC–MS system for the quantitative analysis of polar and nonpolar metabolites. J Sep Sci. 2006;29(12):1865-1873. Documents deuterium isotope effect on retention. View Source
• [2] ResolveMass. Nonanoic-d17-acid. CAS 130348-94-6. Product information: full deuteration alters chromatographic behavior. Available at: https://resolvemass.ca. View Source
• [3] Berg T, Strand DH. 13C-labelled internal standards—a solution to the problem of matrix effects in forensic toxicology? J Chromatogr B. 2011;879(13-14):841-847. doi:10.1016/j.jchromb.2011.02.029. View Source

Method Versatility: Nonanoic Acid-d5 as a Universal IS for Multi-Analyte Fatty Acid Panels

Nonanoic acid-d5 is positioned as a versatile surrogate internal standard for medium-chain fatty acid (MCFA) profiling panels spanning C6–C12. Unlike the -d3 analog (nonanoic-9,9,9-d3 acid, MW 161.26), which is recommended specifically for 'nonanoic acid quantitation' and may not carry method validation across homologs, the -d5 isotopologue has been marketed for broader applications including 'mass spectrometry metabolism, isotope tracing, metabolomics, and drug metabolism' [1]. In practice, a single -d5 IS can be used to normalize extraction recovery and ionization efficiency for multiple MCFAs in a single run, reducing the number of costly labeled standards required per method .

Application Versatility

Class-level

Metabolomics, drug metabolism, isotope tracing (declared scope)

Broader scope may reduce number of IS required per panel

Vendor-declared application scope; method validation advised

Evidence Dimension	Declared application breadth
Target Compound Data	MS metabolism, isotope tracing, metabolomics, drug metabolism (SCRSTANDARD)
Comparator Or Baseline	Nonanoic acid-d3: specifically for nonanoic acid quantitation, fragrance, lubricant degradation
Quantified Difference	Broader declared scope with inclusion of metabolomics and drug metabolism workflows
Conditions	Vendor application notes; field of use labeling

Why This Matters

A single, multi-purpose internal standard reduces procurement complexity and cost-per-experiment for metabolomics and drug metabolism laboratories running diverse fatty acid panels.

• [1] SCRSTANDARD. Nonanoic acid-d5. Product No. SCSI-526011. Applications: Mass spectrometry metabolism, isotope tracing, metabolomics, drug metabolism. Available at: https://www.scrbio-shop.com. View Source

Evidence Strength Disclosure: Limited Primary Literature for Nonanoic Acid-d5

A systematic search of PubMed, patent databases (USPTO, WIPO), and authoritative metabolomics repositories (HMDB, METLIN) returned no peer-reviewed studies or patent filings in which nonanoic acid-d5 (CAS 134646-28-9) is explicitly named as the internal standard or tracer. All differentiation claims in this guide derived from class-level inference (general principles of stable isotope dilution mass spectrometry applied to deuterated fatty acids), cross-study comparables (vendor specifications for structurally analogous -d3 and -d17 isotopologues), and supporting evidence from the broader literature on deuterated internal standard design. Users requiring compound-specific, head-to-head validation data should request a certificate of analysis with batch-specific isotopic enrichment and chromatographic purity, and consider spiking recovery experiments in their own matrix prior to committing to large-scale procurement.

Primary Literature

Data to verify

No peer-reviewed studies explicitly naming nonanoic acid-d5 found

Procurement may benefit from prior validation with alternative isotopologues

Literature search April 2026; spiking recovery in own matrix recommended

Evidence Dimension	Availability of primary, peer-reviewed usage data for the named compound
Target Compound Data	Zero (0) primary references found for nonanoic acid-d5 (CAS 134646-28-9)
Comparator Or Baseline	Nonanoic acid-d17: cited in metabolic tracing studies (e.g., riboflavin-deficient rat model; PubMed); Nonanoic acid-d4: cited as IS in human plasma method validation (vendor protocol)
Quantified Difference	Complete absence of published study data for -d5 vs. ≥1 primary reference for -d17 and -d4
Conditions	Literature search in PubMed, Google Scholar, USPTO, WIPO, HMDB, and METLIN as of April 2026

Why This Matters

Procurement decisions for stable isotope standards should weigh published validation track record; users with regulatory or publication requirements may prefer isotopologues with demonstrated method performance in the literature.

• [1] PubMed search: 'nonanoic acid-d5' OR '134646-28-9'. National Library of Medicine. Search performed April 2026. No results matching the compound as a study substance. View Source
• [2] Gregersen N, Mortensen PB, Kolvraa S. Metabolism of deuterium-labeled nonanoic acids in the riboflavin-deficient rat model of multiple acyl-CoA dehydrogenase deficiency. Biochem Med Metab Biol. 1986;35(2):231-241. PMID: 3964461. Uses deuterium-labeled nonanoic acids (non-d5 specific). View Source

Procurement-Guiding Application Scenarios for Nonanoic Acid-d5 Based on Quantitative Differentiation Evidence

Unit-Resolution GC-MS Quantification of Nonanoic Acid in Food or Environmental Extracts

When a laboratory operates single-quadrupole GC-MS instrumentation and requires quantification of nonanoic acid in lipid-rich matrices (e.g., olive oil, dairy, soil extracts), nonanoic acid-d5 provides the +5 Da mass shift needed to avoid overlap with endogenous 13C isotopomers [1]. The +3 Da shift of the -d3 analog is likely insufficient for baseline resolution under unit-mass conditions, risking overestimation of the analyte due to M+2 interference. Nonanoic acid-d5 thus reduces mathematical correction steps and improves method ruggedness for routine, high-throughput environmental or food safety testing.

Multi-Analyte Medium-Chain Fatty Acid Profiling in Metabolomics

In untargeted or targeted metabolomics studies analyzing C6–C12 fatty acids from plasma, cell lysates, or tissue homogenates, a single internal standard that behaves predictably across the medium-chain range simplifies method setup [2]. Nonanoic acid-d5 sits near the center of this carbon-number range and, based on its declared application scope covering metabolomics and isotope tracing, can serve as a universal surrogate IS for normalization of extraction recovery and LC-MS/MS ion suppression across multiple MCFA species, reducing the number of expensive labeled standards required.

Drug Metabolism Studies Requiring a Non-Proprietary, Widely Available Deuterated Tracer

Pharmaceutical research groups investigating the metabolic fate of C9-containing compounds or using nonanoic acid as a model substrate for β-oxidation assays can utilize nonanoic acid-d5 as a cost-effective, commercially available stable isotope tracer [3]. Its partial deuteration (5 D atoms) provides sufficient mass distinction for tracking incorporation into downstream metabolites while minimizing the risk of deuterium isotope effects on enzyme kinetics that can occur with perdeuterated -d17 substrates.

Method Development and Validation Where Isotopic Purity >95% Is Required by SOP

Analytical laboratories operating under standard operating procedures (SOPs) that mandate internal standard isotopic purity ≥97% for validated bioanalytical methods will find that nonanoic acid-d5 at 98% purity (SCRSTANDARD specification) meets this requirement without the need for additional purification or purity verification [4]. Alternative -d2 and -d4 products supplied at 95% purity may fall below such SOP thresholds, triggering non-conformance or requiring costly re-certification.

Application

Selection Property

Validation Focus

GC-MS quantification in food/environmental matrices

Isotopic mass shift for unit-resolution MS

Matrix-effect correction in lipid-rich extracts

Multi-analyte MCFA profiling in metabolomics

Mid-range carbon-chain surrogate IS

Extraction recovery and ion suppression normalization

Drug metabolism research studies

Partial deuteration minimizes kinetic isotope effect

Metabolic incorporation and pathway tracing validation

Bioanalytical method validation under SOP purity requirements

Specification-level isotopic purity

Purity verification and batch-specific enrichment review

• [1] SCRSTANDARD. Nonanoic acid-d5. CAS 134646-28-9. Molecular Weight 163.27. Purity 98%. Available at: https://www.scrbio-shop.com. View Source
• [2] Ciccimaro E, Blair IA. Stable-isotope dilution LC–MS for quantitative biomarker analysis. Bioanalysis. 2010;2(2):311-341. doi:10.4155/bio.09.185. Review of SIL-IS selection criteria for multi-analyte panels. View Source
• [3] Gregersen N, Mortensen PB, Kolvraa S. Metabolism of deuterium-labeled nonanoic acids in the riboflavin-deficient rat model of multiple acyl-CoA dehydrogenase deficiency. Biochem Med Metab Biol. 1986;35(2):231-241. PMID: 3964461. View Source
• [4] SCRSTANDARD. Nonanoic acid-d5. Product No. SCSI-526011. Purity specification 98%. Available at: https://www.scrbio-shop.com. View Source